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Compound of Interest

Compound Name: 2-Amino-3-bromopyridine

Cat. No.: B076627 Get Quote

Introduction

2-Amino-3-bromopyridine has emerged as a critical building block in the synthesis of a new

generation of agrochemicals. Its unique molecular architecture, featuring a pyridine ring

substituted with both an amino and a bromo group, offers remarkable versatility for the

development of novel herbicides, fungicides, and insecticides. The strategic placement of these

functional groups allows for a wide range of chemical modifications, enabling the design of

active ingredients with specific modes of action and improved efficacy. This technical guide

provides a comprehensive overview of the applications of 2-Amino-3-bromopyridine in the

agrochemical sector, detailing its role in the synthesis of various crop protection agents, their

biological activities, modes of action, and the experimental protocols for their preparation.

Herbicidal Applications
Derivatives of 2-Amino-3-bromopyridine have shown significant potential as herbicides,

primarily through the mimicry of natural plant hormones, specifically auxins. These synthetic

auxins disrupt normal plant growth processes, leading to uncontrolled cell division and

elongation, ultimately resulting in the death of susceptible weed species.[1]
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Compound Class Target Weed Efficacy (EC50) Reference

Pyridine Carboxylic

Acids
Broadleaf Weeds 0.055 - 71 µg/L [2]

Pyrido[2,3-

d]pyrimidines
Bentgrass Good activity at 1 mM [3]

Mode of Action: Auxin Mimicry
Auxin-mimicking herbicides derived from 2-Amino-3-bromopyridine function by binding to

auxin receptors in plant cells, such as the TIR1/AFB F-box proteins.[1] This binding initiates a

signaling cascade that leads to the degradation of Aux/IAA transcriptional repressors. The

removal of these repressors allows for the constitutive activation of auxin response genes,

resulting in aberrant growth and development.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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